Mefenidramium

• CAS: 29869-74-7
• Molecular Formula: C18H24NO+
• Molecular Weight: 270.4 g/mol
• InChI: InChI=1S/C18H24NO/c1-19(2,3)14-15-20-18(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18H,14-15H2,1-3H3/q+1
• InChIKey: LTWUEHSXIKQTIK-UHFFFAOYSA-N

Mefenidramium: Quaternary Ammonium H1 Antihistamine Overview

Mefenidramium (CAS 29869-74-7) is the quaternary ammonium cation [2-(diphenylmethoxy)ethyl]trimethylammonium, formally the N-methylated derivative of diphenhydramine in which the tertiary –N(CH₃)₂ group is replaced by a permanently charged –N⁺(CH₃)₃ moiety [1]. It is classified as a first-generation ethanolamine-class H₁ receptor antagonist and is designated under WHO-DD and ATC code D04AA33 (antihistamines for topical use) [2]. Pharmacologically, it functions as a local antihistamine with ancillary anticholinergic and local anesthetic properties; its permanent cationic charge fundamentally distinguishes it from its ionizable tertiary-amine parent diphenhydramine in terms of membrane permeability, CNS penetration potential, and formulation behavior [3].

Charge State Permanently charged quaternary ammonium H1 antagonist tool

CNS Model CNS permeability exclusion model vs ionizable diphenhydramine

Reference Standard N-methylated impurity reference for diphenhydramine/atomoxetine

• [1] Académie Nationale de Pharmacie. Méfénidramium (méthylsulfate de). Dictionnaire des sciences pharmaceutiques. 2016. Entry: Dérivé quaternarisé de la diphénhydramine dans lequel le groupe –N(CH3)2 est remplacé par –N+(CH3)3. View Source
• [2] WHO Collaborating Centre for Drug Statistics Methodology. ATC/DDD Index: D04AA33 Diphenhydramine methylbromide. 2024. View Source
• [3] BIAM (Banque d'Information Automatisée sur les Médicaments). MEFENIDRAMIUM METILSULFATE — Propriétés Pharmacologiques. Dernière mise à jour: 13/10/1999. View Source

Why Mefenidramium Cannot Substitute Diphenhydramine in Topical Use

Although mefenidramium and diphenhydramine share an identical benzhydryl ether scaffold, the structural divergence at the ethanolamine nitrogen — permanent quaternary ammonium versus ionizable tertiary amine (pKa ~8.98) — produces a binary distinction in molecular charge state at all physiologically relevant pH values [1]. Diphenhydramine exists in equilibrium between neutral (membrane-permeable) and protonated forms, enabling active carrier-mediated uptake across the blood–brain barrier (Km = 2.99 mM, Vmax = 179.5 nmol·s⁻¹·g⁻¹ in situ rat brain perfusion) and consequent sedative side effects even from topical application [2]. Mefenidramium, carrying a fixed positive charge, is excluded from such transport mechanisms on first principles, a property exploited in its design as a locally acting antihistamine [3]. Furthermore, the approved pharmaceutical presentations differ in salt form, co-formulated active ingredients, and regulatory jurisdictions: mefenidramium metilsulfate is delivered as a 2% cream in fixed-dose combination with lidocaine 1% (Onctose, France), whereas diphenhydramine hydrochloride 2% topical creams are typically formulated with zinc acetate in OTC products [4]. These differences render the compounds pharmacokinetically, toxicologically, and regulatorily non-interchangeable.

Charge state mismatch

Permanent quaternary ammonium vs ionizable tertiary amine; membrane permeability profiles differ fundamentally.

BBB active transport exclusion

Mefenidramium is not a substrate for the proton-coupled organic cation antiporter that actively concentrates diphenhydramine in the brain.

Formulation and regulatory divergence

Fixed-dose lidocaine cream (EU) vs OTC zinc acetate cream; distinct excipient profiles and regulatory pathways.

• [1] DrugBank. Diphenhydramine: Identification. DrugBank Accession Number DB01075. pKa = 8.98; logP = 3.27. View Source
• [2] Sadiq MW et al. Diphenhydramine active uptake at the blood–brain barrier and its interaction with oxycodone in vitro and in vivo. Journal of Pharmaceutical Sciences. 2014;103(5):1557-1562. Km = 2.99 mM; Vmax = 179.5 nmol·s⁻¹·g⁻¹. View Source
• [3] Pharmacolibrary — OpenModelica. DiphenhydramineMethylbromide (ATC D04AA33): 'quaternary derivatives like methylbromide are expected to have lower bioavailability and restricted CNS penetration.' 2025. View Source
• [4] ANSM (Agence nationale de sécurité du médicament). Résumé des Caractéristiques du Produit — ONCTOSE, crème. Mis à jour 20/01/2026. Composition: métilsulfate de méfénidramium 2 g + chlorhydrate de lidocaïne 1 g pour 100 g. View Source

Mefenidramium vs. Diphenhydramine: Key Evidence Dimensions

Blood-Brain Barrier Uptake and CNS Safety

The single-methyl structural difference between mefenidramium and diphenhydramine converts an ionizable tertiary amine (diphenhydramine pKa = 8.98) into a permanently charged quaternary ammonium. Diphenhydramine undergoes saturable, carrier-mediated active influx across the blood–brain barrier via the proton-coupled organic cation antiporter, with in situ rat brain perfusion yielding Michaelis–Menten parameters Km = 2.99 mM and Vmax = 179.5 nmol·s⁻¹·g⁻¹, and achieves approximately fivefold higher unbound concentration in brain interstitial fluid than in blood [1]. Quaternary ammonium congeners such as mefenidramium are structurally incapable of serving as substrates for this transporter and are expected to exhibit restricted CNS penetration on the basis of their permanent charge, consistent with the general pharmacological principle that quaternization of antihistamines is employed to limit brain exposure [2]. No published pharmacokinetic studies quantifying mefenidramium brain-to-plasma ratios were identified, representing a critical data gap [3].

BBB uptake kinetics

Class-level

Km 2.99 mM
Vmax 179.5 nmol·s⁻¹·g⁻¹

Diphenhydramine active influx

Mefenidramium excluded by permanent charge; supports CNS-sparing research model

No direct mefenidramium brain exposure data available

Evidence Dimension	Blood-brain barrier active transport kinetics
Target Compound Data	Not determined experimentally; predicted restricted CNS penetration based on permanent quaternary ammonium charge
Comparator Or Baseline	Diphenhydramine: Km = 2.99 mM; Vmax = 179.5 nmol·s⁻¹·g⁻¹ (in situ rat brain perfusion); brain ISF-to-blood unbound concentration ratio ≈ 5
Quantified Difference	Structural exclusion from carrier-mediated BBB uptake; qualitative binary difference (permanent cation vs. ionizable amine)
Conditions	In situ rat brain perfusion; in vivo rat brain microdialysis

Why This Matters

For procurement decisions involving topical formulations where CNS side-effect liability (sedation, cognitive impairment) is a safety concern, the permanently charged quaternary ammonium structure provides a mechanistic basis for anticipating reduced central exposure compared to diphenhydramine, which is actively concentrated in the brain.

• [1] Sadiq MW, Borgs A, Okura T, Shimomura K, Kato S, Deguchi Y, et al. Diphenhydramine active uptake at the blood–brain barrier and its interaction with oxycodone in vitro and in vivo. J Pharm Sci. 2014;103(5):1557-1562. View Source
• [2] Di L, Kerns EH. Blood–Brain Barrier in Drug Discovery: Optimizing Brain Exposure of CNS Drugs and Minimizing Brain Side Effects for Peripheral Drugs. Wiley; 2015. Chapter: Case Studies of Non-CNS Drugs to Minimize Brain Penetration—Nonsedative Antihistamines. View Source
• [3] Pharmacolibrary — OpenModelica. DiphenhydramineMethylbromide: 'No published pharmacokinetic studies or clinical data were found for diphenhydramine methylbromide.' 2025. View Source

Physicochemical Profile Comparison

Mefenidramium cation (C₁₈H₂₄NO⁺) and diphenhydramine free base (C₁₇H₂₁NO) exhibit distinct physicochemical profiles. The mefenidramium cation has a computed logP of 3.50 (XlogP = 3.3) and a topological polar surface area (tPSA) of 9.23 Ų, with a molecular weight of 270.39 Da . Diphenhydramine free base has logP = 3.27 (XlogP = 3.16), tPSA = 12.47 Ų, and molecular weight = 255.35 Da [1]. The lower tPSA of mefenidramium would, in a neutral molecule, predict enhanced membrane permeability; however, the permanent positive charge dominates its actual permeation behavior, making the logP and tPSA values misleading if interpreted in isolation. The molecular weight increase of approximately 15 Da corresponds precisely to the N-methylation that creates the quaternary ammonium.

Physicochemical profile

Method context

ΔlogP +0.23
ΔtPSA −3.24 Ų
ΔMW +15.04 Da

Enables unambiguous identity confirmation in QC

Computed values; charge dominates permeation

Evidence Dimension	Computed physicochemical parameters
Target Compound Data	Mefenidramium cation: logP = 3.50 (XlogP = 3.3); tPSA = 9.23 Ų; MW = 270.39 Da; H-bond donors = 0; H-bond acceptors = 1; rotatable bonds = 6
Comparator Or Baseline	Diphenhydramine free base: logP = 3.27 (XlogP = 3.16); tPSA = 12.47 Ų; MW = 255.35 Da; H-bond donors = 0; H-bond acceptors = 2; rotatable bonds = 6
Quantified Difference	ΔlogP ≈ +0.23; ΔtPSA = −3.24 Ų; ΔMW = +15.04 Da; H-bond acceptors reduced from 2 to 1
Conditions	Computed values from Chemsrc (mefenidramium) and IUPHAR/BPS Guide to Pharmacology (diphenhydramine)

Why This Matters

Procurement specifications referencing these parameters enable unambiguous identity confirmation and differentiation from diphenhydramine in quality control, particularly when mefenidramium is sourced as an impurity reference standard (N-methylated diphenhydramine) for pharmaceutical analysis.

• [1] IUPHAR/BPS Guide to Pharmacology. Diphenhydramine ligand page. XLogP = 3.16; Topological polar surface area = 12.47; Molecular weight = 255.16; Hydrogen bond acceptors = 2. View Source

Fixed-Dose Cream (Onctose) vs. Diphenhydramine Topicals

Mefenidramium metilsulfate is formulated as a 2% (w/w) cream in fixed-dose combination with lidocaine hydrochloride 1% in the product ONCTOSE, authorized in France under national procedure since 14 March 1996 (CIS code 60291795) and marketed since 19 July 1979 [1]. The product is indicated for local symptomatic treatment of pruritus, particularly insect bites, with a posology of 1 application 2–3 times daily [2]. In contrast, diphenhydramine hydrochloride 2% topical creams (e.g., Benadryl Itch Relief, Histergan, Boots Skin Allergy Relief) are typically formulated with zinc acetate 0.1% as a co-active ingredient and are regulated as OTC products in the US and UK markets under distinct monographs [3]. The mefenidramium–lidocaine fixed-dose combination represents a unique regulatory package with specific excipient composition (cetyl alcohol, propylene glycol, fragrance allergens) that has no direct generic equivalent, creating a procurement scenario where substitution with a diphenhydramine-based topical product would constitute both a formulation change and a regulatory reclassification.

Topical cream formulation

Head-to-head

Onctose: metilsulfate 2% + lidocaine 1%
vs OTC: diphenhydramine HCl 2% + zinc acetate 0.1%

Distinct co-actives and regulatory pathways; no generic substitution

Authorized France 1996; non-interchangeable

Evidence Dimension	Approved topical pharmaceutical product composition and regulatory status
Target Compound Data	ONCTOSE cream: méfénidramium métilsulfate 2.00 g + lidocaïne chlorhydrate 1.00 g per 100 g; authorized France 1996; non-generic; P&G Health France
Comparator Or Baseline	Diphenhydramine HCl 2% topical creams (various OTC): diphenhydramine HCl 2% + zinc acetate 0.1%; US OTC monograph; multiple manufacturers
Quantified Difference	Different co-active (lidocaine 1% vs. zinc acetate 0.1%); different salt form (metilsulfate vs. hydrochloride); distinct regulatory pathway (French national procedure vs. US OTC monograph)
Conditions	Regulatory authorization and product labeling comparison

Why This Matters

For procurement in the French or EU market context where a specific antihistamine–local anesthetic combination cream is required, mefenidramium metilsulfate is the only active pharmaceutical ingredient that provides this particular approved formulation; diphenhydramine-based products cannot serve as direct substitutes without regulatory and formulation changes.

• [1] Base de Données Publique des Médicaments (Ministère du Travail, de la Santé, des Solidarités et des Familles, France). ONCTOSE, crème — Résumé des Caractéristiques du Produit. Date d'autorisation: 14/03/1996. Composition: métilsulfate de méfénidramium 2 g, chlorhydrate de lidocaïne 1 g pour 100 g. View Source
• [2] ANSM. Résumé des Caractéristiques du Produit — ONCTOSE, crème. Section 4.1: Traitement symptomatique local du prurit, en particulier piqûres d'insectes. Section 4.2: 1 application 2 à 3 fois par jour. Mis à jour 20/01/2026. View Source
• [3] DailyMed (NIH U.S. National Library of Medicine). Diphenhydramine HCl 2% / Zinc Acetate 0.1% Cream — Drug Label Information. Indications: temporary relief of itching and pain associated with insect bites, minor burns, sunburn. 2026. View Source

Receptor Binding Data Asymmetry

Diphenhydramine has been extensively characterized for receptor binding: human recombinant H₁ receptor Ki = 11.7 nM, and muscarinic M1–M5 receptor Ki values ranging from approximately 100 to 260 nM . In stark contrast, mefenidramium has no known bioactivity data in the ChEMBL 20 database, and ZINC1666 is explicitly annotated: 'There is no known activity for this compound' [1]. The NCATS Inxight Drugs entry for mefenidramium bromide lists only two historical PubMed references — a 1975 behavioral thermoregulation study and a 1951 clinical description of Paradryl ointment — with no receptor binding or functional assay data reported [2]. This profound data asymmetry means that any claims about mefenidramium's receptor selectivity, potency relative to diphenhydramine, or off-target profile cannot be substantiated with publicly available quantitative evidence.

Receptor binding data

Data to verify

No bioactivity data in ChEMBL
Diphenhydramine H1R Ki 11.7 nM

Complete absence of receptor pharmacology for mefenidramium

Cannot assume equivalent off-target profile

Evidence Dimension	Publicly available receptor binding affinity data (ChEMBL, PubChem, NCATS)
Target Compound Data	Mefenidramium: zero bioactivity data points in ChEMBL 20; zero clinical trials registered; two historical PubMed references (1951, 1975) with no quantitative receptor pharmacology
Comparator Or Baseline	Diphenhydramine: H₁R Ki = 11.7 nM (human recombinant); M1–M5 Ki ≈ 100–260 nM; extensive ChEMBL bioactivity records; numerous clinical trials
Quantified Difference	Qualitative binary gap: complete absence of receptor-level pharmacological characterization for mefenidramium vs. well-characterized diphenhydramine
Conditions	Database queries across ChEMBL 20, PubChem, ZINC, NCATS Inxight Drugs (accessed April 2026)

Why This Matters

For procurement in research contexts where target engagement profiling is required, the absence of receptor binding data for mefenidramium represents a significant knowledge gap that must be factored into experimental design; investigators cannot assume that mefenidramium shares diphenhydramine's receptor affinity profile merely on the basis of structural analogy.

• [1] ZINC Database (UCSF). ZINC1666 — Mefenidramium. 'There is no known activity for this compound.' 'This substance has not been detected to have been used in any clinical trials.' Accessed 2026. View Source
• [2] NCATS Inxight Drugs. MEFENIDRAMIUM BROMIDE (UNII: UJO67AO8YI). Substance Class: Chemical. Record Status: Validated (UNII). PubMed references: 1951, 1975. View Source

Melting Point and Salt Form Identity Confirmation

The pharmaceutically utilized salt of mefenidramium — mefenidramium metilsulfate (CAS 4858-60-0) — exhibits a melting point of 135–136 °C (recrystallized from ethanol/ethyl ether) with a molecular weight of 381.49 Da [1]. The most common pharmaceutical salt of the parent compound, diphenhydramine hydrochloride (CAS 147-24-0), displays a melting point of 168–172 °C (USP monograph specification) with a molecular weight of 291.82 Da . This 33–37 °C melting point depression provides a straightforward identity confirmation test that can discriminate between the two compounds in pharmaceutical analysis. Additionally, mefenidramium is catalogued as 'Atomoxetine Impurity 38' and 'N-Methylated diphenhydramine,' indicating its dual utility as both an active pharmaceutical ingredient (in topical formulations) and an impurity reference standard for diphenhydramine and atomoxetine drug substance testing .

Melting point identity

Specification review

Δmp −33 to −37 °C

Metilsulfate 135–136 °C vs HCl 168–172 °C

Rapid identity verification for reference standard use

Orthogonal QC method

Evidence Dimension	Melting point and molecular weight of pharmaceutical salt forms
Target Compound Data	Mefenidramium metilsulfate: mp = 135–136 °C; MW = 381.49 Da; CAS 4858-60-0
Comparator Or Baseline	Diphenhydramine hydrochloride: mp = 168–172 °C (USP); MW = 291.82 Da; CAS 147-24-0
Quantified Difference	Δmp ≈ −33 to −37 °C; ΔMW = +89.67 Da (difference attributable to metilsulfate vs. hydrochloride counterion and N-methylation)
Conditions	USP melting range method; published CAS Common Chemistry data

Why This Matters

The distinct melting point enables rapid identity verification and purity assessment in quality control workflows; procurement of authenticated reference standards of mefenidramium metilsulfate supports compendial testing for both diphenhydramine impurity profiling and atomoxetine-related substance analysis.

• [1] CAS Common Chemistry. Mefenidramium Metilsulfate (CAS 4858-60-0). Compound Properties: Melting Point 135–136 °C. Molecular Formula: C18H24NO·CH3O4S. Molecular Weight: 381.49. 2024. View Source

Mefenidramium: Research and Industrial Applications

CNS-Sparing Topical Antihistamine API Development

For formulators developing topical antipruritic products where minimizing systemic sedative liability is a design criterion, mefenidramium metilsulfate offers a mechanistically grounded alternative to diphenhydramine hydrochloride. The permanent quaternary ammonium charge precludes participation in the proton-coupled organic cation antiporter that actively concentrates diphenhydramine in the brain (Km = 2.99 mM, Vmax = 179.5 nmol·s⁻¹·g⁻¹) [1]. Although direct mefenidramium brain penetration data are unavailable, the class-level inference from quaternary ammonium pharmacology consistently predicts restricted CNS distribution . This property is particularly relevant for formulations intended for application over large body surface areas, use in pediatric populations, or use under occlusive dressings where systemic absorption risk is elevated.

Pharmacopoeial Impurity Reference Standard Sourcing

Mefenidramium (free cation, CAS 29869-74-7) is the N-methylated quaternary ammonium derivative of diphenhydramine and is catalogued as 'Atomoxetine Impurity 38' [1]. Its distinct physicochemical signature — logP 3.50, tPSA 9.23 Ų, MW 270.39 Da — enables unambiguous chromatographic separation and identification from diphenhydramine free base (logP 3.27, tPSA 12.47 Ų, MW 255.35 Da). Analytical laboratories and pharmaceutical quality control units procuring this compound as a certified reference standard can employ the melting point depression of the metilsulfate salt (135–136 °C) versus diphenhydramine HCl (168–172 °C) as an orthogonal identity confirmation method [2].

EU Regulatory Support for Fixed-Dose Topical Antipruritics

The ONCTOSE product (mefenidramium metilsulfate 2% + lidocaine HCl 1%) authorized in France since 1996 represents a specific regulatory precedent for the fixed-dose combination of a quaternary ammonium antihistamine with a local anesthetic [1]. Companies pursuing marketing authorization for equivalent topical antipruritic products in EU member states can reference this established product in bibliographic applications or hybrid applications. Critically, the mefenidramium–lidocaine combination is not in a generic group, meaning any competitor product would require a full or hybrid dossier rather than an abridged generic application, creating a distinct regulatory pathway dependent on mefenidramium as the specific active substance .

Receptor Pharmacology Profiling to Fill ChEMBL Data Gap

The complete absence of mefenidramium bioactivity data in ChEMBL 20 and the ZINC database annotation 'There is no known activity for this compound' [1] identifies a clear opportunity for receptor pharmacology profiling. Researchers procuring mefenidramium for H₁ receptor binding assays, muscarinic M1–M5 selectivity panels, or functional antagonist assays can generate the first publicly available receptor-level data for this compound class. The well-characterized diphenhydramine binding profile (H₁R Ki = 11.7 nM; M1–M5 Ki ≈ 100–260 nM) provides a directly comparable benchmark for head-to-head experiments that could quantifiably resolve whether quaternization affects H₁ affinity, muscarinic off-target binding, or functional selectivity.

Application

Selection Property

Validation Focus

CNS-sparing topical formulation research

Permanent quaternary ammonium charge excludes BBB active uptake

In vitro BBB permeability assay validation

Pharmacopoeial impurity reference standard

Melting point depression and chromatographic identity

Compendial purity and identity testing

Fixed-dose combination regulatory precedent

EU national procedure authorization dossier

Formulation comparability and stability studies

H1/muscarinic receptor pharmacology profiling

Absence of existing receptor binding data

Head-to-head binding assay against diphenhydramine benchmark

• [1] Sadiq MW et al. J Pharm Sci. 2014;103(5):1557-1562. Diphenhydramine BBB active uptake kinetics. Also: ZINC1666 (mefenidramium) — no known bioactivity. Also: BOC Sciences product page — Atomoxetine Impurity 38. Also: ANSM RCP ONCTOSE — authorized 1996. View Source
• [2] CAS Common Chemistry: Mefenidramium Metilsulfate mp 135–136 °C; USP: Diphenhydramine HCl mp 168–172 °C. View Source